Cas no 1803561-01-4 (Methyl 2-4-(Trifluoromethyl)piperidin-1-ylpropanoate Hydrochloride)

• Product Name: Methyl 2-4-(Trifluoromethyl)piperidin-1-ylpropanoate Hydrochloride
• CAS No: 1803561-01-4
• MDL: MFCD28968232
• CID: 4615369
• PubChem ID: 119032013
• Update Time: 2025-10-28

Methyl 2-4-(Trifluoromethyl)piperidin-1-ylpropanoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-4-(Trifluoromethyl)piperidin-1-ylpropanoate Hydrochloride

• MDL： MFCD28968232

Additional information on Methyl 2-4-(Trifluoromethyl)piperidin-1-ylpropanoate Hydrochloride

Comprehensive Overview of Methyl 2-4-(Trifluoromethyl)piperidin-1-ylpropanoate Hydrochloride (CAS No. 1803561-01-4)

Methyl 2-4-(Trifluoromethyl)piperidin-1-ylpropanoate Hydrochloride (CAS No. 1803561-01-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms such as Methyl Trifluoromethylpiperidinylpropanoate HCl, combines a piperidine core with a trifluoromethyl group and a propanoate ester, making it a versatile intermediate in synthetic chemistry.

The trifluoromethyl group (-CF3) is a critical functional group in modern medicinal chemistry, known for enhancing the metabolic stability, lipophilicity, and bioavailability of drug candidates. This has led to a surge in demand for compounds like Methyl 2-4-(Trifluoromethyl)piperidin-1-ylpropanoate Hydrochloride, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly exploring its role in modulating receptor interactions and improving drug delivery systems.

In recent years, the compound has been linked to advancements in neurodegenerative disease research, a hot topic in both academic and industrial circles. With growing public interest in conditions like Alzheimer's and Parkinson's disease, the search for novel piperidine derivatives has intensified. Methyl 2-4-(Trifluoromethyl)piperidin-1-ylpropanoate Hydrochloride is often discussed in forums and publications focusing on blood-brain barrier penetration and neuroprotective agents.

From a synthetic perspective, the compound's ester moiety (-COOCH3) offers flexibility for further derivatization, making it a valuable building block for peptide mimetics and small-molecule libraries. Its hydrochloride salt form ensures improved solubility, a feature highly sought after in high-throughput screening (HTS) and drug formulation processes. These attributes align with the pharmaceutical industry's push toward fragment-based drug design (FBDD) and covalent inhibitor development.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional intermediates, Methyl 2-4-(Trifluoromethyl)piperidin-1-ylpropanoate Hydrochloride is designed with green chemistry principles in mind, minimizing hazardous byproducts. This resonates with the global trend toward sustainable synthesis and eco-friendly pharmaceuticals, topics frequently searched by professionals in the field.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize this compound, ensuring high purity for research applications. Its CAS No. 1803561-01-4 serves as a unique identifier in chemical databases, facilitating procurement and literature searches. For those exploring structure-activity relationships (SAR) or lead optimization, this compound offers a robust starting point.

In summary, Methyl 2-4-(Trifluoromethyl)piperidin-1-ylpropanoate Hydrochloride represents a convergence of innovation in medicinal chemistry, drug discovery, and sustainable science. Its multifaceted applications and alignment with current research trends make it a compound of enduring relevance. As the scientific community continues to address unmet medical needs, derivatives of this molecule are likely to remain at the forefront of pharmaceutical innovation.